Cas no 2229397-98-0 (2-3-chloro-4-(methoxycarbonyl)phenyl-2,2-difluoroacetic acid)

• Product Name: 2-3-chloro-4-(methoxycarbonyl)phenyl-2,2-difluoroacetic acid
• CAS No: 2229397-98-0
• MF: C₁₀H₇ClF₂O₄
• MW: 264.609989404678
• CID: 6000919
• PubChem ID: 165654641
• Update Time: 2025-05-19

2-3-chloro-4-(methoxycarbonyl)phenyl-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-4-(methoxycarbonyl)phenyl-2,2-difluoroacetic acid
• EN300-1964384
• 2229397-98-0
• 2-[3-chloro-4-(methoxycarbonyl)phenyl]-2,2-difluoroacetic acid

• Inchi： 1S/C10H7ClF2O4/c1-17-8(14)6-3-2-5(4-7(6)11)10(12,13)9(15)16/h2-4H,1H3,(H,15,16)
• InChI Key： GISBNKPARJMNQM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 264.0000927g/mol
• Monoisotopic Mass: 264.0000927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-3-chloro-4-(methoxycarbonyl)phenyl-2,2-difluoroacetic acid

Professional Introduction to 2-3-chloro-4-(methoxycarbonyl)phenyl-2,2-difluoroacetic acid (CAS No. 2229397-98-0)

2-3-chloro-4-(methoxycarbonyl)phenyl-2,2-difluoroacetic acid, identified by the CAS number 2229397-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a phenyl ring substituted with chloro and methoxycarbonyl groups, as well as a difluoroacetic acid moiety. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The 2,2-difluoroacetic acid portion of the molecule contributes to its distinctive acidity and reactivity, which can be exploited in synthetic chemistry for the development of more complex structures. The chloro and methoxycarbonyl substituents on the phenyl ring further enhance its utility as a building block in drug discovery, allowing for selective modifications and functionalizations at these positions. These attributes have positioned this compound as a key candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into pharmaceuticals has been well-documented to modulate the bioactivity of molecules, often leading to more effective drugs with reduced side effects. The difluoroacetic acid moiety in 2-3-chloro-4-(methoxycarbonyl)phenyl-2,2-difluoroacetic acid aligns with this trend, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is implicated in various diseases, particularly cancer. By designing molecules that specifically target and inhibit kinase activity, researchers can develop treatments that address these conditions more effectively. The structural features of 2-3-chloro-4-(methoxycarbonyl)phenyl-2,2-difluoroacetic acid make it an attractive scaffold for developing such inhibitors.

Recent studies have demonstrated the utility of this compound in the synthesis of small-molecule inhibitors that exhibit potent activity against specific kinases. For instance, modifications to the chloro and methoxycarbonyl groups have been shown to enhance binding affinity and selectivity, while the difluoroacetic acid moiety contributes to metabolic stability. These findings highlight the potential of this compound as a lead structure for further optimization.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development due to their favorable pharmacokinetic properties. Fluorine atoms can influence drug solubility, lipophilicity, and metabolic clearance, all of which are critical factors in determining a drug's efficacy and safety profile. The presence of fluorine in 2-3-chloro-4-(methoxycarbonyl)phenyl-2,2-difluoroacetic acid makes it an intriguing candidate for further exploration in this context.

Moreover, advances in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy before they are synthesized in the lab. These tools have been instrumental in identifying promising scaffolds like 2-3-chloro-4-(methoxycarbonyl)phenyl-2,2-difluoroacetic acid for further development. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new treatments to patients more quickly.

The synthesis of 2-3-chloro-4-(methoxycarbonyl)phenyl-2,2-difluoroacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into organic molecules often presents challenges due to their reactivity and sensitivity to certain reaction conditions. However, recent advancements in synthetic methodologies have made it possible to incorporate fluorine into complex structures more efficiently than ever before.

In conclusion,2-3-chloro-4-(methoxycarbonyl)phenyl-2,2-difluoroacetic acid (CAS No. 2229397-98-0) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents, particularly those targeting kinases and other critical enzymes involved in disease pathways. As research continues to uncover new applications for fluorinated compounds,this molecule is poised to play an important role in future drug development efforts.